Cas no 60437-17-4 (3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers))

3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers) structure
60437-17-4 structure
Product Name:3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
CAS No:60437-17-4
MF:C22H36O2
MW:332.520047187805
CID:1060161
PubChem ID:5366011
Update Time:2025-04-20

3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers) Chemical and Physical Properties

Names and Identifiers

    • 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
    • 3,7,11,15-Tetramethy
    • 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers)
    • 3,7,11,15-TetraMethylhexadeca-2,6,10,14-tetraensaeureaethylester
    • ethyl (2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoate
    • 2,6,10,14-Hexadecatetraenoic acid,3,7,11,15-tetramethyl-,ethyl ester,all E
    • 3,7,11,15-tetramethyl-hexadeca-2,6,10,14-tetraenoic acid ethyl ester
    • Ethyl (2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenoate
    • DTXSID00418621
    • ethyl 3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenoate
    • 2,6,10,14-Hexadecatetraenoic acid, 3,7,11,15-tetramethyl-, ethyl ester, all E-
    • 3,7,11,15-TETRAMETHYL-2,6,10,14-HEXADECATETRAENIC ACID ETHYL ESTER
    • 3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester
    • BFYVSGCRUDETNO-JYQWTDEISA-N
    • Ethyl (2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenoate #
    • 60437-17-4
    • AC1NSMQL
    • SCHEMBL1564345
    • Inchi: 1S/C22H36O2/c1-7-24-22(23)17-21(6)16-10-15-20(5)14-9-13-19(4)12-8-11-18(2)3/h11,13,15,17H,7-10,12,14,16H2,1-6H3/b19-13+,20-15+,21-17+
    • InChI Key: BFYVSGCRUDETNO-JYQWTDEISA-N
    • SMILES: O(CC)C(/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O

Computed Properties

  • Exact Mass: 332.27200
  • Monoisotopic Mass: 332.271530387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 423.7±34.0 °C at 760 mmHg
  • Flash Point: 211.1±16.8 °C
  • Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Hexane
  • PSA: 26.30000
  • LogP: 6.69520
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,7,11,15-Tetramethylhexadeca-2,6,10,14-tetraenoic Acid Ethyl Ester (Mixture of Isomers) Security Information

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